Cas no 917379-12-5 (4-bromo-1-(chloromethyl)-2-methoxybenzene)

• Product Name: 4-bromo-1-(chloromethyl)-2-methoxybenzene
• CAS No: 917379-12-5
• MF: C₈H₈BrClO
• MW: 235.505520820618
• CID: 786509
• PubChem ID: 53418034
• Update Time: 2025-10-28

4-bromo-1-(chloromethyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-(chloromethyl)-2-methoxy-
• 4-bromo-1-(chloromethyl)-2-methoxybenzene
• DYSZRNLPDPCOJK-UHFFFAOYSA-N
• FT-0744388
• SCHEMBL46431
• 917379-12-5
• 4-bromo-1-chloromethyl-2-methoxybenzene
• E83140
• DTXSID20697375
• MFCD11652077
• EN300-1911319

• MDL： MFCD11652077
• Inchi： 1S/C8H8BrClO/c1-11-8-4-7(9)3-2-6(8)5-10/h2-4H,5H2,1H3
• InChI Key： DYSZRNLPDPCOJK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CCl)=C(C=1)OC

Computed Properties

• Exact Mass: 233.94471g/mol
• Monoisotopic Mass: 233.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-bromo-1-(chloromethyl)-2-methoxybenzene

Recent Advances in the Application of 4-Bromo-1-(chloromethyl)-2-methoxybenzene (CAS: 917379-12-5) in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-1-(chloromethyl)-2-methoxybenzene (CAS: 917379-12-5) has recently emerged as a versatile building block in medicinal chemistry and chemical biology research. This halogenated aromatic compound, characterized by its reactive chloromethyl and bromo substituents, has shown significant potential in the synthesis of novel bioactive molecules and pharmaceutical intermediates. Recent studies have demonstrated its utility in various synthetic pathways, particularly in the development of targeted drug delivery systems and enzyme inhibitors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-bromo-1-(chloromethyl)-2-methoxybenzene as a key intermediate in the synthesis of novel PARP-1 inhibitors. The compound's unique reactivity profile allowed for efficient functionalization at both the bromo and chloromethyl positions, enabling the creation of a diverse library of potential anticancer agents. The study reported several derivatives with IC50 values in the low nanomolar range against breast cancer cell lines.

Another significant application was reported in ACS Chemical Biology, where 4-bromo-1-(chloromethyl)-2-methoxybenzene served as a crucial component in the development of activity-based protein profiling (ABPP) probes. The compound's ability to form covalent bonds with nucleophilic amino acids made it particularly valuable for studying enzyme active sites and identifying new drug targets in proteomic research.

Recent advancements in flow chemistry have further enhanced the utility of this compound. A 2024 Nature Communications paper described a continuous-flow protocol for the safe handling and derivatization of 4-bromo-1-(chloromethyl)-2-methoxybenzene, addressing previous challenges associated with its reactivity and potential instability. This technological innovation has significantly improved the scalability of processes involving this intermediate.

The compound has also found applications in materials science, particularly in the development of functionalized polymers for drug delivery. Researchers have exploited its dual reactivity to create cross-linked polymeric networks with controlled drug release properties, as demonstrated in recent work published in Biomaterials Science.

From a safety and regulatory perspective, recent toxicological studies have provided more comprehensive data on 4-bromo-1-(chloromethyl)-2-methoxybenzene. While the compound requires careful handling due to its reactive nature, proper containment measures and personal protective equipment can effectively mitigate potential risks in laboratory settings.

Looking forward, the unique chemical properties of 4-bromo-1-(chloromethyl)-2-methoxybenzene continue to inspire innovative applications in drug discovery and chemical biology. Its versatility as a synthetic intermediate, combined with recent methodological improvements in its handling and derivatization, position this compound as an increasingly valuable tool in pharmaceutical research.